1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2-oxo-3-phenylchromen-7-yl)oxyethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H24N2O4/c24-22(26)17-8-10-25(11-9-17)12-13-28-19-7-6-18-14-20(16-4-2-1-3-5-16)23(27)29-21(18)15-19/h1-7,14-15,17H,8-13H2,(H2,24,26)
• InChI Key: WMIQRTIPXZFIPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC=CC=C4
• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol

Description

1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide, also known as PPC, is an organic compound that has been studied extensively in recent years. It is an important chemical intermediate used in the synthesis of a variety of therapeutic agents. PPC has numerous applications in the field of pharmaceuticals, including the development of new drugs and the improvement of existing ones. In addition, PPC has been used in the production of various chemical products, such as dyes, fragrances, and adhesives.

Mechanism of Action

The exact mechanism of action of 1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide is still largely unknown. However, it is believed that this compound interacts with proteins and other molecules in the body, altering their structure and function. In particular, this compound has been shown to interact with enzymes involved in the metabolism of drugs, thereby inhibiting their activity. Additionally, this compound has been shown to interact with receptors in the body, modulating their activity and thus, influencing physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still largely unknown. However, it has been shown to interact with various proteins and enzymes in the body, as well as with receptors in the body. In particular, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, thereby increasing the efficacy of drug treatments. Additionally, this compound has been shown to interact with receptors in the body, modulating their activity and thus, influencing physiological processes.

Advantages and Limitations for Lab Experiments

1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide has several advantages for use in laboratory experiments. First, it is relatively easy to synthesize and can be used in a variety of reactions. Additionally, this compound is relatively stable, and thus, can be stored for long periods of time without significant degradation. Furthermore, this compound is relatively inexpensive, making it an attractive choice for laboratory experiments.
However, there are some limitations to the use of this compound in laboratory experiments. First, this compound is highly toxic and should be handled with care. Additionally, this compound is a volatile compound, and thus, should be stored in an airtight container. Finally, this compound is not soluble in water, and thus, solubilizing agents must be used in order to facilitate its dissolution.

Future Directions

In the future, 1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide may be used in the development of new therapeutic agents. Additionally, this compound may be used in the development of new drug delivery systems, as it can be used to increase the solubility of drug molecules. Furthermore, this compound may be studied as a potential inhibitor of enzymes involved in the metabolism of drugs, thereby increasing the efficacy of drug treatments. Finally, this compound may be studied as a potential modulator of receptor activity, and thus, influencing physiological processes.

Synthesis Methods

1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide is synthesized by the reaction of 4-amino-2-methylpiperidine-1-carboxylic acid and 2-oxo-3-phenyl-2H-chromen-7-yloxy acetic acid, followed by the formation of an amide bond. The reaction is typically conducted in an aqueous medium, with the assistance of an acid catalyst, such as hydrochloric acid. The reaction is typically carried out at elevated temperatures and pressures, and the product is isolated by precipitation.

Scientific Research Applications

1-{2-[(2-oxo-3-phenyl-2H-chromen-7-yl)oxy]ethyl}piperidine-4-carboxamide has been studied extensively in recent years due to its potential applications in the field of pharmaceuticals. It has been used as a starting material for the synthesis of various therapeutic agents, including anti-cancer drugs, antimicrobial agents, and anti-inflammatory agents. Furthermore, this compound has been studied as a potential drug delivery system, as it can be used to increase the solubility of drug molecules, and thus, improve their bioavailability. Additionally, this compound has been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, thereby increasing the efficacy of drug treatments.